Cas no 1804348-94-4 (4-(Fluoromethyl)-3-iodo-2-methyl-5-(trifluoromethoxy)pyridine)

• Product Name: 4-(Fluoromethyl)-3-iodo-2-methyl-5-(trifluoromethoxy)pyridine
• CAS No: 1804348-94-4
• MF: C₈H₆F₄INO
• MW: 335.037428379059
• CID: 4834370
• Update Time: 2025-10-28

4-(Fluoromethyl)-3-iodo-2-methyl-5-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Fluoromethyl)-3-iodo-2-methyl-5-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H6F4INO/c1-4-7(13)5(2-9)6(3-14-4)15-8(10,11)12/h3H,2H2,1H3
• InChI Key： ZJWPHCWSOKIALZ-UHFFFAOYSA-N
• SMILES： IC1C(C)=NC=C(C=1CF)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 213
• XLogP3: 3.2
• Topological Polar Surface Area: 22.1

Additional information on 4-(Fluoromethyl)-3-iodo-2-methyl-5-(trifluoromethoxy)pyridine

Comprehensive Overview of 4-(Fluoromethyl)-3-iodo-2-methyl-5-(trifluoromethoxy)pyridine (CAS No. 1804348-94-4)

4-(Fluoromethyl)-3-iodo-2-methyl-5-(trifluoromethoxy)pyridine (CAS No. 1804348-94-4) is a highly specialized fluorinated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of heterocyclic compounds, which are pivotal in drug discovery due to their unique electronic and steric properties. The presence of fluoromethyl, iodo, and trifluoromethoxy groups in its structure enhances its reactivity and potential applications in medicinal chemistry and material science.

In recent years, the demand for fluorinated compounds has surged, driven by their stability, bioavailability, and ability to modulate biological activity. 4-(Fluoromethyl)-3-iodo-2-methyl-5-(trifluoromethoxy)pyridine is no exception, as its structural features make it a valuable intermediate for synthesizing targeted therapeutics and agrochemicals. Researchers are particularly interested in its potential role in developing next-generation pesticides and antiviral agents, aligning with global trends toward sustainable agriculture and pandemic preparedness.

The compound's CAS No. 1804348-94-4 serves as a unique identifier, ensuring precise tracking in regulatory and commercial databases. Its pyridine core is a common motif in FDA-approved drugs, underscoring its relevance in drug design. The iodo substituent offers opportunities for further functionalization via cross-coupling reactions, a technique widely used in organic synthesis. Meanwhile, the trifluoromethoxy group is known to improve metabolic stability, a critical factor in pharmacokinetics.

From an industrial perspective, 4-(Fluoromethyl)-3-iodo-2-methyl-5-(trifluoromethoxy)pyridine is synthesized through multi-step processes involving halogenation and fluorination reactions. These methods are optimized for yield and purity, catering to the stringent requirements of GMP-compliant production. The compound's physicochemical properties, such as solubility and melting point, are thoroughly documented to facilitate its use in high-throughput screening and formulation development.

Environmental and safety considerations are paramount when handling fluorinated pyridine derivatives. While CAS No. 1804348-94-4 is not classified as hazardous under current regulations, proper laboratory practices must be followed to minimize exposure. The compound's stability under various conditions is a subject of ongoing research, particularly in the context of green chemistry initiatives aimed at reducing waste and energy consumption.

In summary, 4-(Fluoromethyl)-3-iodo-2-methyl-5-(trifluoromethoxy)pyridine (CAS No. 1804348-94-4) represents a cutting-edge chemical building block with diverse applications. Its integration into drug discovery pipelines and agrochemical formulations highlights its versatility and potential to address contemporary challenges in healthcare and food security. As research progresses, this compound is poised to play a pivotal role in advancing precision medicine and sustainable farming practices.